Cas no 2411196-22-8 (2-chloro-N-3-(2-oxopiperidin-1-yl)bicyclo1.1.1pentan-1-ylacetamide)

• Product Name: 2-chloro-N-3-(2-oxopiperidin-1-yl)bicyclo1.1.1pentan-1-ylacetamide
• CAS No: 2411196-22-8
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 5355034
• PubChem ID: 154879485
• Update Time: 2025-05-19

2-chloro-N-3-(2-oxopiperidin-1-yl)bicyclo1.1.1pentan-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Z3766270373
• 2-Chloro-N-[3-(2-oxopiperidin-1-yl)-1-bicyclo[1.1.1]pentanyl]acetamide
• 2-chloro-N-[3-(2-oxopiperidin-1-yl)bicyclo[1.1.1]pentan-1-yl]acetamide
• 2-chloro-N-3-(2-oxopiperidin-1-yl)bicyclo1.1.1pentan-1-ylacetamide

• Inchi： 1S/C12H17ClN2O2/c13-5-9(16)14-11-6-12(7-11,8-11)15-4-2-1-3-10(15)17/h1-8H2,(H,14,16)
• InChI Key： XTGUAMSXJIBIHN-UHFFFAOYSA-N
• SMILES： ClCC(NC12CC(C1)(C2)N1C(CCCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 0.5
• Topological Polar Surface Area: 49.4

Additional information on 2-chloro-N-3-(2-oxopiperidin-1-yl)bicyclo1.1.1pentan-1-ylacetamide

Introduction to 2-chloro-N-3-(2-oxopiperidin-1-yl)bicyclo1.1.1pentan-1-ylacetamide (CAS No: 2411196-22-8)

2-chloro-N-3-(2-oxopiperidin-1-yl)bicyclo1.1.1pentan-1-ylacetamide, identified by the CAS number 2411196-22-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense study in medicinal chemistry.

The molecular structure of 2-chloro-N-3-(2-oxopiperidin-1-yl)bicyclo1.1.1pentan-1-ylacetamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chloro substituent at the 2-position and an acetamide moiety at the 1-position of the bicyclo[1.1.1]pentane scaffold enhances its reactivity and potential for further derivatization. Additionally, the 2-oxopiperidine ring introduces a nitrogen-rich heterocyclic system, which is commonly found in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets.

In recent years, there has been a growing interest in bicyclic compounds due to their prevalence in natural products and their potential as pharmacophores. The bicyclo[1.1.1]pentane core is particularly noteworthy for its rigid three-membered ring system, which can mimic the conformational constraints found in biologically active molecules. This structural motif has been explored in various drug discovery programs, leading to the development of compounds with diverse therapeutic applications.

The synthesis of 2-chloro-N-3-(2-oxopiperidin-1-yl)bicyclo1.1.1pentan-1-ylacetamide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies often include cycloaddition reactions, nucleophilic substitutions, and protection-deprotection steps to install the desired functional groups in the correct positions. The complexity of the synthesis underscores the importance of advanced synthetic methodologies and analytical techniques to ensure the accurate characterization of the final product.

From a biological perspective, 2-chloro-N-3-(2-oxopiperidin-1-yl)bicyclo1.1.1pentan-1-ylacetamide has shown promise as a lead compound in the development of novel therapeutic agents. The combination of a chloro group and an acetamide moiety suggests potential interactions with enzymes or receptors involved in disease pathways. Preclinical studies have begun to explore its pharmacological properties, including its binding affinity, metabolic stability, and potential side effects.

One of the most exciting areas of research involving this compound is its potential application in oncology. Bicyclic structures have been identified as key components in several anticancer drugs, due to their ability to disrupt critical biological processes in tumor cells. The nitrogen-rich heterocycle in 2-chloro-N-3-(2-oxopiperidin-1-yl)bicyclo1.1.1pentan-1-y acetamide may provide a scaffold for designing molecules that inhibit kinases or other enzymes involved in cancer progression.

Another promising application lies in neurodegenerative diseases, where small molecules that can cross the blood-brain barrier are highly sought after. The rigid structure of the bicyclo[1.1.1]pentane core may facilitate blood-brain barrier penetration, making this compound a candidate for treating conditions such as Alzheimer's disease or Parkinson's disease.

The chemical properties of 2-chloro-N-3-(2 oxopiperidin - 0x01 - yl) - bicyclo - 0x01 . 0x01 . 0x01 pentan - 0x01 - ylacetamide also make it an interesting candidate for material science applications, particularly in the development of new polymers or liquid crystals with unique properties.

In conclusion, 0x02 - chloro - N - 0x03 - (0x02 - oxopiperidin - 0x01 - yl) - bicyclo[0x01 . 0x01 . 0x01 pentan - 0x01 - ylacetamide (CAS No: 24 x11 x96 x x22 x x8) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas including oncology and neurodegenerative diseases . Its complex structure , coupled with its promising biological activity , makes it an invaluable asset for researchers seeking to develop novel therapeutics . As further studies continue , it is expected that this compound will play an increasingly important role in drug discovery and development efforts worldwide .